Cas no 2138077-97-9 (3-(Piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-(Piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138077-97-9
• MF: C₁₂H₂₀F₃NO
• MW: 251.288514137268
• CID: 6089454
• PubChem ID: 165496229
• Update Time: 2025-10-30

3-(Piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol
• EN300-1160739
• 2138077-97-9
• 3-(Piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C12H20F3NO/c13-12(14,15)10-5-4-9(17)8-11(10)16-6-2-1-3-7-16/h9-11,17H,1-8H2
• InChI Key： SKLQVMCEVOBAKT-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1CCCCC1)O)(F)F

Computed Properties

• Exact Mass: 251.14969875g/mol
• Monoisotopic Mass: 251.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(Piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

Comprehensive Overview of 3-(Piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138077-97-9)

3-(Piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol is a specialized organic compound with a unique structural framework, combining a piperidine moiety with a trifluoromethyl-substituted cyclohexanol ring. This molecular architecture makes it a subject of significant interest in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers are increasingly focusing on such fluorinated compounds due to their potential to improve bioavailability and target specificity.

The compound’s CAS No. 2138077-97-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its synthesis typically involves multi-step organic reactions, including nucleophilic substitutions and catalytic hydrogenation, to achieve the desired stereochemistry. Recent advancements in green chemistry have also explored eco-friendly routes for producing similar fluorinated intermediates, aligning with global sustainability trends.

In the context of drug development, 3-(Piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol is often investigated as a building block for central nervous system (CNS) therapeutics. The piperidine ring is a common pharmacophore in neuromodulators, while the trifluoromethyl group can influence binding affinity to receptors like GPCRs. This dual functionality has sparked interest in its potential applications for neurodegenerative diseases, a hot topic in 2024 due to rising global prevalence.

Beyond pharmaceuticals, this compound’s utility extends to material science, where fluorinated cyclohexanol derivatives are explored for their thermal stability and solvent resistance. Industries are increasingly adopting such materials for high-performance coatings and electronics, driven by demand for durable, lightweight alternatives. Searches for "fluorinated cyclohexanol applications" have surged, reflecting this trend.

Analytical characterization of CAS No. 2138077-97-9 relies heavily on techniques like NMR spectroscopy, HPLC, and mass spectrometry, with particular attention to stereoisomer purity. Regulatory bodies emphasize rigorous impurity profiling, a recurring theme in forums discussing ICH guidelines and quality control best practices.

From a commercial standpoint, suppliers often highlight this compound’s role in high-value synthetic routes, catering to custom synthesis demands. The keyword "buy 3-(Piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol" frequently appears in procurement queries, underscoring its niche market relevance. Storage recommendations typically stress inert atmospheres and low temperatures to preserve stability, a detail critical for laboratory safety protocols.

Emerging discussions in AI-driven drug discovery platforms cite fluorinated scaffolds like this as prime candidates for virtual screening, owing to their balanced polarity and 3D complexity. This aligns with the broader shift toward computational chemistry in accelerating R&D timelines—a topic dominating scientific conferences in recent years.

Environmental impact assessments of similar compounds highlight biodegradation pathways and eco-toxicity profiles, addressing growing consumer concerns about sustainable chemistry. Such data is increasingly requested in REACH compliance documentation, influencing procurement decisions across Europe and North America.

In summary, 3-(Piperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol represents a versatile chemical entity with cross-disciplinary appeal. Its structural features and functional groups position it at the intersection of multiple cutting-edge research areas, from precision medicine to advanced materials, ensuring continued relevance in both academic and industrial settings.